6-[(Cyclopropylmethyl)(propyl)amino]pyrimidine-4-carboxylic acid

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 6-[cyclopropylmethyl(propyl)amino]pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C12H17N3O2/c1-2-5-15(7-9-3-4-9)11-6-10(12(16)17)13-8-14-11/h6,8-9H,2-5,7H2,1H3,(H,16,17)
• InChI Key: SVCUSNWJHMXQNO-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1CC1)C2=NC=NC(=C2)C(=O)O

Description

6-[(Cyclopropylmethyl)(propyl)amino]pyrimidine-4-carboxylic acid is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of methyl 6-[(cyclopropylmethyl)(propyl)amino]pyrimidine-4-carboxylate (5.10 g; 20.5 mmol) in THF/EtOH/H2O (3/2/1, total volume 400 mL) was treated with an aqueous solution (1N) LiOH (60 mL; 60 mmol). The reaction mixture was stirred at room temperature for 1 h. The solvents were concentrated under vacuum and then water (200 mL) was added. The aqueous layer was washed with DCM then acidified to pH 5 by addition of 1N HCl solution (60 mL). The aqueous layer was extracted with DCM (3 times) and the combined organic layers were dried over MgSO4, filtered and concentrated under vacuum to give the title compound as a yellow solid (3.71 g, 77.1%).